N-(3-carbamoyl-5-phenylthiophen-2-yl)-5-chlorothiophene-2-carboxamide

• IUPAC Name: 2-[(5-chlorothiophene-2-carbonyl)amino]-5-phenylthiophene-3-carboxamide
• InChI: InChI=1S/C16H11ClN2O2S2/c17-13-7-6-11(22-13)15(21)19-16-10(14(18)20)8-12(23-16)9-4-2-1-3-5-9/h1-8H,(H2,18,20)(H,19,21)
• InChI Key: PUSHIOOAXNNECX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(S2)NC(=O)C3=CC=C(S3)Cl)C(=O)N
• Molecular Formula: C16H11ClN2O2S2
• Molecular Weight: 362.9 g/mol

Description

N-(3-carbamoyl-5-phenylthiophen-2-yl)-5-chlorothiophene-2-carboxamide, also known as CCT251545, is a small molecule inhibitor that has gained attention in the scientific community for its potential therapeutic applications. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions.

Scientific Research Applications

Supramolecular Chemistry

N-(3-carbamoyl-5-phenylthiophen-2-yl)-5-chlorothiophene-2-carboxamide may have implications in supramolecular chemistry due to the structural similarities with compounds that exhibit significant self-assembly and molecular recognition properties. Benzene-1,3,5-tricarboxamide derivatives, for example, are known for their ability to self-assemble into one-dimensional, nanometer-sized structures, stabilised by hydrogen bonding, showcasing the potential of aromatic compounds with carboxamide functionalities in nanotechnology and biomedical applications (Cantekin, de Greef, & Palmans, 2012).

Pharmacology and Toxicology

Compounds with structural features similar to N-(3-carbamoyl-5-phenylthiophen-2-yl)-5-chlorothiophene-2-carboxamide are explored for their pharmacological properties, including antibacterial, antifungal, and anticancer activities. For instance, cinnamic acid derivatives exhibit a range of biological activities due to their chemical structure, which allows for various interactions with biological targets. Such derivatives have been studied for their potential as traditional and synthetic antitumor agents (De, Baltas, & Bedos-Belval, 2011).

Environmental Science

In environmental science, the study of thiophene analogues, such as those related to N-(3-carbamoyl-5-phenylthiophen-2-yl)-5-chlorothiophene-2-carboxamide, focuses on their occurrence, toxicity, and biodegradation. These compounds, found in petroleum and other fossil fuel products, have significant environmental impact due to their persistence and potential toxicity. Research into their biodegradation and the metabolites formed can inform remediation strategies and environmental risk assessments (Kropp & Fedorak, 1998).